![molecular formula C18H21NO3S B4300875 3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid](/img/structure/B4300875.png)
3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid
Overview
Description
3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid, also known as TTA, is a synthetic compound that has been widely used in scientific research. TTA is a potent and selective agonist of peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a crucial role in the regulation of lipid and glucose metabolism. TTA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying the role of PPARα in various biological processes.
Mechanism of Action
3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid exerts its biological effects by binding to and activating PPARα, which then translocates to the nucleus and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs). This leads to the upregulation of genes involved in fatty acid oxidation, ketogenesis, and glucose metabolism, as well as the downregulation of genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including:
1. Increased fatty acid oxidation and ketogenesis: this compound has been shown to increase the expression of genes involved in fatty acid oxidation and ketogenesis, leading to increased production of ketone bodies and a shift towards lipid metabolism.
2. Improved glucose metabolism: this compound has been shown to improve glucose metabolism by increasing insulin sensitivity and glucose uptake in skeletal muscle.
3. Anti-inflammatory effects: this compound has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines and chemokines.
4. Antioxidant effects: this compound has been shown to have antioxidant effects by increasing the expression of genes involved in antioxidant defense.
Advantages and Limitations for Lab Experiments
3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid has several advantages as a tool for studying PPARα function, including its high potency and selectivity for PPARα, as well as its ability to activate PPARα in a dose-dependent manner. However, this compound also has some limitations, including its potential toxicity and the need for careful dosing and handling.
Future Directions
There are several future directions for research on 3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid and PPARα, including:
1. Identification of novel PPARα agonists: There is a need for the development of novel PPARα agonists with improved potency, selectivity, and safety profiles.
2. Elucidation of the role of PPARα in metabolic diseases: There is a need for further research on the role of PPARα in metabolic diseases such as diabetes, obesity, and dyslipidemia.
3. Investigation of the crosstalk between PPARα and other signaling pathways: There is a need for further research on the crosstalk between PPARα and other signaling pathways, such as the AMP-activated protein kinase (AMPK) pathway.
4. Development of PPARα-based therapies: There is a need for the development of PPARα-based therapies for the treatment of metabolic diseases and other disorders.
In conclusion, this compound is a synthetic compound that has been widely used in scientific research to study the role of PPARα in various biological processes. This compound has a wide range of biochemical and physiological effects, including increased fatty acid oxidation and ketogenesis, improved glucose metabolism, anti-inflammatory effects, and antioxidant effects. This compound has several advantages as a tool for studying PPARα function, but also has some limitations. There are several future directions for research on this compound and PPARα, including the identification of novel PPARα agonists, elucidation of the role of PPARα in metabolic diseases, investigation of the crosstalk between PPARα and other signaling pathways, and development of PPARα-based therapies.
Scientific Research Applications
3-(4-tert-butylphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid has been extensively used in scientific research to study the role of PPARα in various biological processes. PPARα is a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism, as well as inflammation and oxidative stress. This compound has been shown to activate PPARα in a dose-dependent manner, leading to the upregulation of genes involved in fatty acid oxidation and ketogenesis.
properties
IUPAC Name |
3-(4-tert-butylphenyl)-3-(thiophene-2-carbonylamino)propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S/c1-18(2,3)13-8-6-12(7-9-13)14(11-16(20)21)19-17(22)15-5-4-10-23-15/h4-10,14H,11H2,1-3H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKQYFXQZQGKKLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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